Cas no 2034281-41-7 (2-[4-({2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)phenoxy]acetamide)

• Product Name: 2-[4-({2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)phenoxy]acetamide
• CAS No: 2034281-41-7
• MF: C₁₈H₁₉N₅O₄S
• MW: 401.4396
• CID: 5348428
• Update Time: 2025-10-29

2-[4-({2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)phenoxy]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-[2-(2-pyridin-2-ylimidazol-1-yl)ethylsulfamoyl]phenoxy]acetamide
• 2-(4-(N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)sulfamoyl)phenoxy)acetamide
• 2-[4-({2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)phenoxy]acetamide

• Inchi： 1S/C18H19N5O4S/c19-17(24)13-27-14-4-6-15(7-5-14)28(25,26)22-10-12-23-11-9-21-18(23)16-3-1-2-8-20-16/h1-9,11,22H,10,12-13H2,(H2,19,24)
• InChI Key： OBCIVZSCXHJLSG-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C(N([H])[H])=O)(N([H])C([H])([H])C([H])([H])N1C([H])=C([H])N=C1C1=C([H])C([H])=C([H])C([H])=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 604
• XLogP3: 0.2
• Topological Polar Surface Area: 138

Additional information on 2-[4-({2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)phenoxy]acetamide

Comprehensive Overview of 2-[4-({2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)phenoxy]acetamide (CAS No. 2034281-41-7)

In the rapidly evolving field of medicinal chemistry, 2-[4-({2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)phenoxy]acetamide (CAS No. 2034281-41-7) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a pyridine ring, an imidazole moiety, and a sulfonamide group, making it a versatile candidate for various biomedical applications. Researchers are particularly intrigued by its potential role in targeting specific enzymes or receptors, which could pave the way for novel therapeutic strategies.

The compound's CAS number 2034281-41-7 serves as a critical identifier in chemical databases, ensuring accurate tracking and research reproducibility. Its systematic name, 2-[4-({2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)phenoxy]acetamide, highlights the intricate bonding patterns and functional groups that define its reactivity and biological activity. Recent studies have explored its interactions with protein kinases and G-protein-coupled receptors (GPCRs), areas of high interest in drug discovery due to their implications in diseases like cancer and metabolic disorders.

One of the most searched questions in the context of this compound is: "What are the potential applications of 2-[4-({2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)phenoxy]acetamide in drug development?" Preliminary research suggests that its sulfonamide group may confer inhibitory effects on certain enzymes, while the pyridine-imidazole backbone could enhance binding affinity to biological targets. These properties align with current trends in precision medicine and targeted therapy, where researchers aim to design molecules with high specificity and minimal off-target effects.

Another hot topic is the compound's synthetic accessibility and scalability. Chemists are investigating efficient routes to synthesize 2-[4-({2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)phenoxy]acetamide, as these factors are crucial for its transition from bench to bedside. Optimizing reaction conditions and reducing costly intermediates are key focuses, reflecting the broader demand for sustainable chemistry practices in pharmaceutical manufacturing.

From an SEO perspective, terms like "pyridine-imidazole derivatives," "sulfonamide-based therapeutics," and "CAS 2034281-41-7 applications" are frequently queried, underscoring the need for detailed, authoritative content on this compound. By addressing these search intents, this article aims to provide valuable insights for researchers, clinicians, and industry professionals.

In summary, 2-[4-({2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)phenoxy]acetamide represents a promising avenue for future research. Its multifaceted structure and potential biological activities make it a compelling subject for further exploration in the realms of drug discovery and chemical biology. As scientific understanding deepens, this compound may well become a cornerstone in the development of next-generation therapeutics.